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Compound of Interest

Compound Name: Paclitaxel C

Cat. No.: B15556879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core analytical

methodologies employed in the structural elucidation of Paclitaxel C, also known as

Taxuyunnanine A. While Paclitaxel C shares the same complex diterpenoid core as the

renowned anticancer agent Paclitaxel, its distinct C-3' side chain necessitates a detailed

structural verification process. This document outlines the pivotal experimental protocols and

data interpretation strategies, focusing on Nuclear Magnetic Resonance (NMR) spectroscopy,

Mass Spectrometry (MS), and X-ray Crystallography.

Core Structural Distinction: The C-3' Side Chain
The fundamental structural difference between Paclitaxel and Paclitaxel C lies in the acyl

group attached to the amide of the C-13 side chain. In Paclitaxel, this is a benzoyl group,

whereas in Paclitaxel C, it is a hexanoyl group. This seemingly minor substitution has

implications for the molecule's physicochemical properties and biological activity, making

unambiguous structural confirmation essential.

Experimental & Analytical Framework
The definitive determination of Paclitaxel C's structure hinges on a synergistic application of

modern spectroscopic and crystallographic techniques. The logical workflow for this process is

outlined below.
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Isolation & Purification

Structural Confirmation

Isolation from Natural Source
(e.g., Taxus sp.)

Chromatographic Purification
(e.g., HPLC)

Mass Spectrometry (MS)
- Molecular Weight

- Elemental Formula

NMR Spectroscopy
- 1H, 13C

- 2D NMR (COSY, HSQC, HMBC)

MS/MS Fragmentation Analysis NMR Connectivity Analysis

NOESY / ROESY Analysis X-ray Crystallography
(Absolute Confirmation)
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Paclitaxel Fragmentation

Paclitaxel C Fragmentation

[M+H]⁺
m/z 854.3

Loss of
C₇H₅O₂ (Benzoyl)

-121 Da

Loss of
C₁₆H₁₆NO₄ (Side Chain)-286 Da

[M+H]⁺
m/z 848.4

Loss of
C₆H₁₁O (Hexanoyl)

-99 Da

Loss of
C₁₅H₂₂NO₄ (Side Chain)-280 Da
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[https://www.benchchem.com/product/b15556879#paclitaxel-c-structure-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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